Cas no 105330-15-2 (3-(3,4-dibromophenyl)prop-2-enal)
105330-15-2 structure
Product Name:3-(3,4-dibromophenyl)prop-2-enal
CAS No:105330-15-2
MF:C9H6Br2O
MW:289.951341152191
CID:1152412
PubChem ID:108401601
Update Time:2025-04-20
3-(3,4-dibromophenyl)prop-2-enal Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenal, 3-(3,4-dibromophenyl)-
- 3-(3,4-dibromophenyl)prop-2-enal
- 105330-15-2
- DTXSID10761736
-
- Inchi: 1S/C9H6Br2O/c10-8-4-3-7(2-1-5-12)6-9(8)11/h1-6H
- InChI Key: UHAHTLVXBZYBBS-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(C=CC=O)=C1)Br
Computed Properties
- Exact Mass: 287.87848
- Monoisotopic Mass: 287.87854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 3.42370
3-(3,4-dibromophenyl)prop-2-enal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1913352-0.05g |
3-(3,4-dibromophenyl)prop-2-enal |
105330-15-2 | 0.05g |
$348.0 | 2023-09-17 | ||
| Enamine | EN300-1913352-0.1g |
3-(3,4-dibromophenyl)prop-2-enal |
105330-15-2 | 0.1g |
$364.0 | 2023-09-17 | ||
| Enamine | EN300-1913352-0.25g |
3-(3,4-dibromophenyl)prop-2-enal |
105330-15-2 | 0.25g |
$381.0 | 2023-09-17 | ||
| Enamine | EN300-1913352-0.5g |
3-(3,4-dibromophenyl)prop-2-enal |
105330-15-2 | 0.5g |
$397.0 | 2023-09-17 | ||
| Enamine | EN300-1913352-1.0g |
3-(3,4-dibromophenyl)prop-2-enal |
105330-15-2 | 1g |
$785.0 | 2023-06-02 | ||
| Enamine | EN300-1913352-2.5g |
3-(3,4-dibromophenyl)prop-2-enal |
105330-15-2 | 2.5g |
$810.0 | 2023-09-17 | ||
| Enamine | EN300-1913352-5.0g |
3-(3,4-dibromophenyl)prop-2-enal |
105330-15-2 | 5g |
$2277.0 | 2023-06-02 | ||
| Enamine | EN300-1913352-10.0g |
3-(3,4-dibromophenyl)prop-2-enal |
105330-15-2 | 10g |
$3376.0 | 2023-06-02 | ||
| Enamine | EN300-1913352-1g |
3-(3,4-dibromophenyl)prop-2-enal |
105330-15-2 | 1g |
$414.0 | 2023-09-17 | ||
| Enamine | EN300-1913352-5g |
3-(3,4-dibromophenyl)prop-2-enal |
105330-15-2 | 5g |
$1199.0 | 2023-09-17 |
3-(3,4-dibromophenyl)prop-2-enal Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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